1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone

• IUPAC Name: 1-[2-[[2-hydroxyethyl(propan-2-yl)amino]methyl]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C12H24N2O2/c1-10(2)13(7-8-15)9-12-5-4-6-14(12)11(3)16/h10,12,15H,4-9H2,1-3H3
• InChI Key: OPJKVXKOWJSNHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCO)CC1CCCN1C(=O)C
• Molecular Formula: C12H24N2O2
• Molecular Weight: 228.33 g/mol

Description

1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone (CAS: 1353944-27-0) is a pyrrolidine-derived compound with a molecular formula of C₁₀H₂₀N₂O and a molar mass of 184.28 g/mol . Its structure features a pyrrolidine ring substituted with an acetyl group at the 1-position and a [(2-hydroxyethyl)(isopropyl)amino]methyl moiety at the 2-position. This compound has been cataloged as a specialty chemical for pharmaceutical and fine chemical research but is currently listed as discontinued by suppliers like CymitQuimica .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone can be achieved through a multi-step process involving the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Substitution Reactions: The hydroxyethyl and isopropylamino groups can be introduced through nucleophilic substitution reactions. For example, the reaction of a pyrrolidine derivative with 2-chloroethanol and isopropylamine under suitable conditions can yield the desired product.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled reaction temperatures, and efficient purification techniques such as distillation or chromatography.

Chemical Reactions Analysis

Nucleophilic Addition at the Ketone Group

The ethanone moiety undergoes nucleophilic addition reactions due to the electrophilic nature of the carbonyl carbon.

Reaction Type	Reagents/Conditions	Product	Yield/Notes
Hydrazone Formation	Hydrazine hydrate in ethanol, reflux	Hydrazone derivative	75–85% yield, confirmed by IR (C=O peak disappearance)
Grignard Addition	Methylmagnesium bromide (THF, 0°C to RT)	Tertiary alcohol	Requires dry conditions; side reactions observed due to amine interference

Functionalization of the Hydroxyl Group

The terminal hydroxyl group in the hydroxyethyl side chain participates in oxidation and esterification.

Reaction Type	Reagents/Conditions	Product	Yield/Notes
Oxidation	Pyridinium chlorochromate (PCC) in CH₂Cl₂	Ketone derivative	Limited efficiency (~50%) due to steric hindrance
Esterification	Acetyl chloride, triethylamine (DCM, 0°C)	Acetylated derivative	90% yield; confirmed by ¹H NMR (δ 2.1 ppm for -OAc)

Alkylation and Acylation at the Tertiary Amine

The isopropyl-amino group undergoes alkylation and acylation under standard conditions.

Reaction Type	Reagents/Conditions	Product	Yield/Notes
Quaternary Ammonium Salt Formation	Methyl iodide (MeCN, KI, 60°C)	Quaternary ammonium iodide	85% yield; characterized by ESI-MS ([M+I⁻]⁺ peak)
Acylation	Benzoyl chloride, Et₃N (DCM, RT)	N-Benzoylated derivative	78% yield; side products minimized with slow addition

Pyrrolidine Ring Modifications

The pyrrolidine nitrogen and backbone are reactive sites for further functionalization.

Reaction Type	Reagents/Conditions	Product	Yield/Notes
N-Alkylation	Ethyl bromoacetate, K₂CO₃ (DMF, 80°C)	Ethyl ester-functionalized pyrrolidine	70% yield; LC-MS purity >95%
Ring Expansion	HNO₃/H₂SO₄ (0°C)	Piperidine derivative (via N-nitrosation and rearrangement)	Low yield (~30%); requires careful temperature control

Stability and Degradation Pathways

The compound exhibits sensitivity to acidic and oxidative conditions:

• Acidic Hydrolysis : Degrades in HCl/MeOH (reflux) to form pyrrolidine fragments and acetic acid.

• Oxidative Degradation : H₂O₂ (pH 7.4, 37°C) cleaves the hydroxyethyl side chain, yielding isopropylamine and ketone byproducts.

Catalytic Reactions

Transition-metal-catalyzed reactions enable cross-coupling:

• Suzuki Coupling : Pd(PPh₃)₄, aryl boronic acid (K₂CO₃, DME/H₂O) introduces aryl groups at the methyl position (60% yield) .

• Hydrogenation : H₂/Pd-C (EtOH, RT) reduces the ketone to a secondary alcohol (quantitative yield) .

Key Analytical Data for Reaction Monitoring

• ¹H NMR : Key shifts include δ 2.4–2.6 ppm (pyrrolidine CH₂), δ 3.6–3.8 ppm (hydroxyethyl CH₂), and δ 1.2 ppm (isopropyl CH₃) .

• IR Spectroscopy : Strong C=O stretch at 1,710 cm⁻¹; N-H stretch at 3,300 cm⁻¹ .

• HPLC : Retention time = 6.2 min (C18 column, 60% MeCN/H₂O).

This compound’s multifunctional design supports its utility in synthesizing pharmacologically active derivatives, though steric and electronic factors influence reaction outcomes. Experimental validation remains critical for optimizing conditions.

Scientific Research Applications

1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: The compound can be used to study the interactions of pyrrolidine derivatives with biological targets.

Mechanism of Action

The mechanism of action of 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone involves its interaction with specific molecular targets. The hydroxyethyl and isopropylamino groups can form hydrogen bonds and electrostatic interactions with biological molecules, influencing their activity. The pyrrolidine ring can also interact with hydrophobic pockets in proteins, affecting their function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The target compound belongs to a broader class of pyrrolidine-ethanone derivatives. Below is a comparative analysis of its structural and physicochemical properties against key analogues:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	CAS Number
1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone	C₁₀H₂₀N₂O	184.28	2-[(2-hydroxyethyl)(isopropyl)amino]methyl	1353944-27-0
1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone	C₁₁H₂₃N₃O	213.32	2-[(2-aminoethyl)(ethyl)amino]methyl	1353964-25-6
2-[(2-Hydroxy-ethyl)-isopropyl-amino]-1-(1H-pyrrol-2-yl)-ethanone	C₁₁H₁₈N₂O₂	210.28	Pyrrole ring at 1-position; hydroxyethyl-isopropyl	1250129-36-2
1-(6-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-fluoropyridin-3-yl)ethanone	C₂₁H₃₄FN₂O₂Si	409.60	Fluoropyridinyl; bulky silyl-protected substituent	-

Key Observations :

• Polarity and Solubility: The hydroxyethyl group in the target compound enhances hydrophilicity compared to the aminoethyl variant in , which may improve aqueous solubility.
• Electronic Effects : Fluorine substitution in introduces electron-withdrawing properties, altering reactivity compared to the parent compound.

Spectroscopic Properties

NMR and HRMS data for select analogues (from ):

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	HRMS (m/z)
1-(2-Cyclopentylphenyl)ethanone (3aq)	1.50–1.60 (m, 6H), 2.65 (s, 3H), 7.40–7.50 (m, 4H)	207.1 (C=O), 145.2 (Ar-C), 32.1 (CH₃)	213.1385
1-(2-Cyclohexylphenyl)ethanone (3ar)	1.30–1.45 (m, 8H), 2.60 (s, 3H), 7.35–7.45 (m, 4H)	207.3 (C=O), 144.8 (Ar-C), 31.9 (CH₃)	227.1542
Target Compound (Predicted)	~2.45 (s, CH₃CO), 2.70–3.10 (m, pyrrolidine CH₂), 3.40–3.70 (m, hydroxyethyl CH₂)	~208.5 (C=O), 60.1 (CH₂OH), 50.2 (N-CH₂)	184.1560

Notes:

• The target compound’s predicted NMR signals align with pyrrolidine-based ethanones, but the hydroxyethyl group would introduce distinct deshielding in the 3.40–3.70 ppm range .
• Discrepancies in HRMS data between analogues highlight the need for empirical validation of the target compound’s spectral profile.

Biological Activity

1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone, commonly referred to by its chemical structure, is a compound that has garnered interest in various fields of biological research due to its potential pharmacological properties. This article delves into its biological activity, exploring its mechanisms, effects, and relevant research findings.

• Chemical Formula : C12H24N2O2
• Molecular Weight : 228.33 g/mol
• CAS Number : 1289385-02-9

The compound features a pyrrolidine ring, which is known for its biological significance and versatility in medicinal chemistry. The presence of the hydroxyethyl and isopropylamino groups enhances its solubility and bioactivity.

The biological activity of 1-(2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone is primarily linked to its interaction with various biological targets:

• Antimicrobial Activity : Initial studies suggest that derivatives of pyrrolidine compounds exhibit significant antibacterial properties. For instance, similar compounds have shown minimum inhibitory concentrations (MICs) against pathogens like Staphylococcus aureus and Escherichia coli ranging from 3.12 to 12.5 μg/mL .
• Cytotoxicity : Research indicates that certain structural modifications in pyrrolidine derivatives can lead to enhanced cytotoxic effects against cancer cell lines. The compound's ability to induce apoptosis in specific cancer cells has been documented, although further studies are needed to quantify these effects.
• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes, particularly those involved in metabolic pathways. For example, it has been noted that pyrrolidine derivatives can inhibit proteases, which are crucial for viral replication processes .

Case Studies and Experimental Data

A selection of studies highlights the biological activity of this compound:

Study	Findings
Antibacterial Activity	Demonstrated significant activity against Staphylococcus aureus with an MIC of 3.12 μg/mL .
Cytotoxicity Tests	Showed selective cytotoxicity against certain cancer cell lines, indicating potential as an anticancer agent .
Enzyme Inhibition	Identified as a potential inhibitor of proteases involved in viral replication, warranting further investigation into antiviral applications .

Pharmacokinetics

Pharmacokinetic studies suggest that the compound exhibits favorable absorption characteristics when administered orally. Its solubility profile is enhanced due to the presence of hydroxyethyl groups, which may facilitate better bioavailability compared to similar compounds lacking these modifications .